Cas no 312515-37-0 (4-(4-Carboxy-benzylidene)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylicacidmethylester)

• Product Name: 4-(4-Carboxy-benzylidene)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylicacidmethylester
• CAS No: 312515-37-0
• MF: C₁₅H₁₃NO₅
• MW: 287.267424345016
• CID: 3046030
• PubChem ID: 5290275
• Update Time: 2025-10-29

4-(4-Carboxy-benzylidene)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylicacidmethylester Chemical and Physical Properties

Names and Identifiers

• 4-(4-Carboxy-benzylidene)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylic acid methyl ester
• 4-(4-CARBOXY-BENZYLIDENE)-2-METHYL-5-OXO-4,5-DIHYDRO-1 H-PYRROLE-3-CARBOXYLIC ACID METHYL ESTER
• 1H-Pyrrole-3-carboxylic acid, 4-[(4-carboxyphenyl)methylene]-4,5-dihydro-2-methyl-5-oxo-, 3-methyl ester
• 4-{[(3Z)-4-(METHOXYCARBONYL)-5-METHYL-2-OXO-2,3-DIHYDRO-1H-PYRROL-3-YLIDENE]METHYL}BENZOIC ACID
• AKOS000289309
• 312515-37-0
• AG-205/12669025
• 4-[(Z)-(4-methoxycarbonyl-5-methyl-2-oxo-1H-pyrrol-3-ylidene)methyl]benzoic acid
• 4-(4-Carboxy-benzylidene)-2-methyl-5-oxo-4
• BIM-0036285.P001
• STK159945
• 4-{[4-(methoxycarbonyl)-5-methyl-2-oxo-1,2-dihydro-3H-pyrrol-3-ylidene]methyl}benzoic acid
• 4-{(Z)-[4-(methoxycarbonyl)-5-methyl-2-oxo-1,2-dihydro-3H-pyrrol-3-ylidene]methyl}benzoic acid
• 4-(4-Carboxy-benzylidene)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylicacidmethylester

• Inchi： 1S/C15H13NO5/c1-8-12(15(20)21-2)11(13(17)16-8)7-9-3-5-10(6-4-9)14(18)19/h3-7H,1-2H3,(H,16,17)(H,18,19)
• InChI Key： NJHMLOWAEDELEO-UHFFFAOYSA-N
• SMILES： N1C(=O)C(=CC2=CC=C(C(O)=O)C=C2)C(C(OC)=O)=C1C

Computed Properties

• Exact Mass: 287.07937252g/mol
• Monoisotopic Mass: 287.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 570.7±50.0 °C at 760 mmHg
• Flash Point: 299.0±30.1 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

4-(4-Carboxy-benzylidene)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylicacidmethylester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(4-Carboxy-benzylidene)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylicacidmethylester

4-(4-Carboxy-benzylidene)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylic acid methylester

The compound with CAS No. 312515-37-0, known as 4-(4-Carboxy-benzylidene)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylic acid methylester, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrole ring system substituted with a carboxylic acid methyl ester group and a benzylidene moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the context of anti-inflammatory and antioxidant therapies. The benzylidene group in the molecule has been shown to play a crucial role in modulating its pharmacokinetic properties, making it a promising candidate for further investigation.

In terms of synthesis, this compound is typically derived from a multi-step process involving the condensation of pyrrole derivatives with aromatic aldehydes. The reaction conditions are carefully optimized to ensure high yields and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structure and purity of the final product.

The molecular structure of this compound is highly intriguing due to its conjugated system, which contributes to its stability and reactivity. The pyrrole ring serves as a platform for various chemical transformations, enabling the creation of derivatives with enhanced biological activity. For instance, substituting the methyl group on the pyrrole ring with other alkyl or aryl groups has been shown to significantly alter the molecule's solubility and bioavailability.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicological effects. Initial studies suggest that it exhibits moderate biodegradation under aerobic conditions, which aligns with current green chemistry principles. However, further research is required to fully understand its impact on aquatic ecosystems.

In conclusion, 4-(4-Carboxy-benzylidene)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylic acid methylester represents a fascinating area of study within organic chemistry. Its unique structure, coupled with recent advancements in synthetic methodologies and biological applications, positions it as a key player in the development of innovative chemical compounds.